![molecular formula C9H11NO2 B032410 Ethyl 4-pyridylacetate CAS No. 54401-85-3](/img/structure/B32410.png)
Ethyl 4-pyridylacetate
Overview
Description
Ethyl 4-pyridylacetate (EPA) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a colorless, odorless, and water-soluble liquid that is used in a variety of biochemical and physiological experiments. EPA is also known as 4-acetoxy-2-ethylpyridine and is a derivative of pyridine, a heterocyclic aromatic organic compound. EPA has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for laboratory experiments.
Scientific Research Applications
Synthesis and Biological Activities
Ethyl 4-pyridylacetate and its derivatives are prominent in the field of chemical synthesis and biological activity studies. For instance, a study focused on the synthesis of thirty-six novel heterocyclic derivatives of ethyl 2-(2-pyridylacetate), exploring their linkage with various moieties such as thiourea, 1,2,4-triazole, 1,3,4-thiadiazole, and 1,3,4-oxadiazole. The synthesized compounds were extensively tested in vitro against microorganisms including Gram-positive cocci, Gram-negative rods, and Candida albicans. Additionally, their cytotoxicity and antiviral activity against HIV-1 were assessed (Szulczyk et al., 2017).
Catalysis in Synthesis
This compound derivatives have also been utilized in catalytic synthesis processes. For example, ethyl 2-methyl-2,3-butadienoate, a derivative, was employed in a phosphine-catalyzed [4 + 2] annulation with N-tosylimines, forming ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high regioselectivity and excellent yields. This process highlights the potential of these compounds in facilitating organic synthesis reactions (Zhu et al., 2003).
Photochemical Applications
In the realm of photochemistry, this compound derivatives have been studied for their potential in [2+2] cycloaddition reactions in the solid state. Research on trans-1,2-Bis(4-pyridyl)ethylene, a compound containing a C=C bond, showcased the challenges and implications of orienting molecules for solid-state photochemical reactions. This work underlines the significance of this compound derivatives in the field of crystal engineering and photochemistry (Nagarathinam et al., 2008).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 4-pyridylacetate is a pyridine-based compound It has been used as a reagent in the synthesis of triarylethane phosphodiesterase 4 inhibitors . Phosphodiesterase 4 (PDE4) is an enzyme that plays a crucial role in inflammatory and immune responses.
Mode of Action
It is known to participate as a reagent in the synthesis of various compounds . For instance, it has been used in the synthesis of 4- (pyridyl) isosteres of meperidine .
Pharmacokinetics
Its physical properties such as boiling point (127-128 °c/14 mmhg), melting point (18-19 °c), and density (1079 g/mL at 25 °C) have been reported .
Result of Action
It has been noted that this compound shows potential ability as an anticonvulsant and also exhibits neuropathic pain-attenuating properties .
Action Environment
It is recommended to store the compound under inert gas at room temperature, preferably in a cool and dark place . This suggests that exposure to light, heat, and air might affect the stability of the compound.
Properties
IUPAC Name |
ethyl 2-pyridin-4-ylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-2-12-9(11)7-8-3-5-10-6-4-8/h3-6H,2,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVLJLWHOILVHJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30202797 | |
Record name | Ethyl pyridine-4-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30202797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54401-85-3 | |
Record name | Ethyl 4-pyridineacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54401-85-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl pyridine-4-acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054401853 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl pyridine-4-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30202797 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl pyridine-4-acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.755 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Ethyl 4-pyridylacetate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/APK5D2L7VQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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